Cas no 5717-16-8 (2-Methyl-4-oxo-4-(4'-methoxyphenyl)butyric Acid)

• Product Name: 2-Methyl-4-oxo-4-(4'-methoxyphenyl)butyric Acid
• CAS No: 5717-16-8
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 366902
• PubChem ID: 12514879
• Update Time: 2025-11-02

2-Methyl-4-oxo-4-(4'-methoxyphenyl)butyric Acid Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid,4-methoxy-a-methyl-g-oxo-
• 2-Methyl-4-Oxo-4-(4-Methoxyphenyl)Butyric Acid
• 4-(4-Methoxyphenyl)-2-methyl-4-oxobutyric acid
• 2-METHYL-4-OXO-4-(4'-METHOXYPHENYL)BUTYRIC ACID
• 4-(4-methoxyphenyl)-2-methyl-4-oxobutanoic acid
• 2-methyl-4-oxo-4-(4-methoxyphenyl)-butyric acid
• 4-(4-methoxyphenyl)-2-methyl-4-oxidanylidene-butanoic acid
• 4-(4-Methoxy-phenyl)-2-methyl-4-oxo-buttersaeure
• D-5015
• DTXSID90501016
• NYKZHPAJYHMOLD-UHFFFAOYSA-N
• F93544
• AKOS010910128
• CS-0233112
• 4-(4-methoxyphenyl)-2-methyl-4-oxobutanoicacid
• A831335
• Z838957264
• MFCD01221307
• FT-0635818
• SCHEMBL1376745
• 4-(4-methoxyphenyl)-2-methyl-4-oxo-butanoic acid
• 5717-16-8
• EN300-130876
• Benzenebutanoic acid, 4-methoxy-a-methyl-g-oxo-
• DB-021352
• 2-Methyl-4-oxo-4-(4'-methoxyphenyl)butyric Acid

• MDL： MFCD01221307
• Inchi： 1S/C12H14O4/c1-8(12(14)15)7-11(13)9-3-5-10(16-2)6-4-9/h3-6,8H,7H2,1-2H3,(H,14,15)
• InChI Key： NYKZHPAJYHMOLD-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)OC)CC(C(=O)O)C

Computed Properties

• Exact Mass: 222.08900
• Monoisotopic Mass: 222.089209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63.6

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Boiling Point: 418.9±25.0 °C at 760 mmHg
• PSA: 63.60000
• LogP: 1.98870

2-Methyl-4-oxo-4-(4'-methoxyphenyl)butyric Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 2-Methyl-4-oxo-4-(4'-methoxyphenyl)butyric Acid

Comprehensive Guide to 2-Methyl-4-oxo-4-(4'-methoxyphenyl)butyric Acid (CAS No. 5717-16-8): Properties, Applications, and Market Insights

2-Methyl-4-oxo-4-(4'-methoxyphenyl)butyric Acid (CAS No. 5717-16-8) is a specialized organic compound with significant relevance in pharmaceutical and fine chemical industries. This methoxyphenyl derivative exhibits unique structural features that make it valuable for synthetic applications. The compound's molecular formula is C₁₂H₁₄O₄, featuring both ketone and carboxylic acid functional groups, which contribute to its versatile reactivity profile.

Recent searches in scientific databases and AI platforms show growing interest in "synthesis of 4-methoxyphenyl compounds" and "pharmaceutical intermediates with ketone groups," positioning our discussion of 2-Methyl-4-oxo-4-(4'-methoxyphenyl)butyric Acid at the forefront of current chemical research trends. The compound's chiral center at the 2-position makes it particularly interesting for asymmetric synthesis applications, a hot topic in modern medicinal chemistry.

The physical properties of CAS 5717-16-8 include a white to off-white crystalline appearance with moderate solubility in polar organic solvents like ethanol and acetone, but limited solubility in water. Its melting point typically ranges between 98-102°C, and the compound shows stability under normal storage conditions. These characteristics make it suitable for various organic synthesis applications where controlled reactivity is required.

In pharmaceutical applications, 2-Methyl-4-oxo-4-(4'-methoxyphenyl)butyric Acid serves as a key intermediate for the synthesis of more complex molecules. Its structural motif appears in several drug discovery programs, particularly for compounds targeting central nervous system disorders and metabolic diseases - two of the most searched therapeutic areas in recent pharmaceutical literature. The methoxy aromatic portion of the molecule often contributes to enhanced blood-brain barrier penetration, a property highly valued in neuropharmacology.

The compound's synthetic utility extends beyond pharmaceuticals. In material science, derivatives of 5717-16-8 have shown promise as building blocks for liquid crystal materials and organic semiconductors, addressing the growing demand for advanced electronic materials. This aligns with current industry trends toward green electronics and flexible displays, topics generating significant search traffic in materials science forums.

From a commercial perspective, 2-Methyl-4-oxo-4-(4'-methoxyphenyl)butyric Acid maintains steady demand in the fine chemicals market. Suppliers typically offer it in research quantities (100mg to 10g) for laboratory use, with some manufacturers providing kilogram-scale quantities for industrial applications. Pricing varies based on purity (typically 97-99%) and order volume, with current market analysis showing stable availability from major chemical suppliers in North America, Europe, and Asia.

Quality control for CAS 5717-16-8 generally involves HPLC analysis to verify purity, along with standard spectroscopic characterization (IR, NMR, MS). The compound's stability profile allows for standard shipping and handling procedures, though storage recommendations typically suggest keeping it in a cool, dry environment away from strong oxidizers. These practical considerations are frequently searched by laboratory technicians and process chemists working with similar aromatic carboxylic acid derivatives.

Recent patent literature reveals innovative applications of 2-Methyl-4-oxo-4-(4'-methoxyphenyl)butyric Acid in biocatalysis and enantioselective synthesis - two rapidly growing areas in green chemistry. The compound's structure makes it amenable to enzymatic modifications, offering sustainable routes to chiral building blocks. This connects with the broader industry shift toward green chemistry solutions, a topic generating increasing search volume in academic and industrial chemistry circles.

For researchers considering 5717-16-8 for their projects, several synthetic routes have been reported in the literature. The most common approach involves the Friedel-Crafts acylation of anisole followed by selective methylation and oxidation steps. Alternative methods utilizing organometallic coupling strategies have also been developed, offering improved yields in some cases. These synthetic considerations are particularly relevant given the current search trends for "efficient synthesis of functionalized butyric acids" in organic chemistry databases.

Safety data for 2-Methyl-4-oxo-4-(4'-methoxyphenyl)butyric Acid indicates it requires standard laboratory precautions. While not classified as highly hazardous, proper personal protective equipment (gloves, goggles) is recommended when handling the compound. Material safety data sheets (MSDS) are available from suppliers and should be consulted before use. These practical safety considerations are among the top searched aspects for laboratory chemicals in current workplace safety databases.

The future outlook for CAS 5717-16-8 appears positive, with potential applications emerging in prodrug design and targeted drug delivery systems. Its structural features make it suitable for conjugation with various drug molecules, a strategy gaining traction in pharmaceutical development. This aligns with the increasing search activity around "versatile pharmaceutical intermediates" and "drug conjugation chemistry" in recent scientific literature.

In analytical applications, derivatives of 2-Methyl-4-oxo-4-(4'-methoxyphenyl)butyric Acid have shown utility as chromatographic standards and mass spectrometry markers, particularly in metabolomics studies. The compound's distinctive fragmentation pattern and UV absorption characteristics make it valuable for method development in analytical chemistry - another area showing growing search interest in scientific databases.

For those sourcing 5717-16-8, verification of supplier credentials and certificate of analysis (CoA) is recommended, as the compound's quality can significantly impact downstream applications. Current market intelligence suggests stable supply chains, with lead times typically ranging from 2-4 weeks for custom quantities. These procurement considerations are frequently searched by purchasing agents in the chemical industry.

In conclusion, 2-Methyl-4-oxo-4-(4'-methoxyphenyl)butyric Acid (CAS No. 5717-16-8) represents a versatile chemical building block with growing importance in multiple scientific disciplines. Its unique combination of aromatic, ketone, and acid functionalities continues to inspire innovative applications across pharmaceuticals, materials science, and analytical chemistry. As research trends evolve toward more complex and functionalized molecules, the relevance of this compound is likely to increase, making it a valuable subject for both academic study and industrial application.